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Introduction: Camphorquinone (CQ) is a widely utilized Type Il photoinitiator, instrumental in
the photopolymerization of resins using visible blue light.[1][2] Its primary absorption spectrum
lies between 360 and 510 nm, with a peak efficiency at approximately 468 nm, making it highly
compatible with common LED and halogen light sources used in 3D printing.[1][2][3] While
historically prevalent in dental composites, its favorable biocompatibility and efficiency in visible
light curing have propelled its adoption into the broader field of additive manufacturing,
particularly for applications in biomedical engineering, tissue scaffolding, and microfluidics.[4][5]
[6] This document provides detailed application notes and protocols for the use of
camphorquinone in 3D printing.

Principle of Operation: The Photopolymerization
Cascade

Camphorquinone operates as a Type |l photoinitiator, meaning it requires a co-initiator,
typically a tertiary amine such as ethyl 4-(dimethylamino)benzoate (EDMAB) or 2-
(dimethylamino)ethyl methacrylate (DMAEMA), to efficiently generate the free radicals
necessary for polymerization.[1][3][7] The initiation process is a multi-step cascade:

o Photoexcitation: Upon exposure to blue light, the camphorquinone molecule absorbs a
photon, transitioning from its ground state to an excited singlet state.[3][8]
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 Intersystem Crossing: The excited singlet state is short-lived and quickly undergoes
intersystem crossing to a more stable, longer-lived triplet state.[3][8]

o Radical Generation: The excited triplet state of CQ interacts with the amine co-initiator. This
interaction occurs via hydrogen abstraction or electron transfer, resulting in the formation of
two distinct free radicals: one from the amine and one from the CQ molecule.[8][9]

o Polymerization: The highly reactive amine-derived free radical is the primary species that
initiates the polymerization process by attacking the double bonds of the monomer units
(e.q., acrylates or methacrylates), leading to the formation of a cross-linked polymer network.
[10]
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Caption: Photopolymerization pathway initiated by Camphorquinone.

Quantitative Data Summary
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The concentration of camphorquinone and the composition of the resin are critical factors that
influence the final properties of the 3D printed object.

Table 1: Properties of Camphorquinone Photoinitiator

Property Value Reference
Photoinitiator Type Type ll [1]
Absorption Spectrum 360 - 510 nm [1][3]

Peak Absorption ~468 nm [11121[3]
Appearance Yellow Powder [3]

o Tertiary Amines (EDMAB,
Common Co-initiators [1107]
DMAEMA)

Table 2: Example Resin Formulations for 3D Printing

Typical
Example .
Component Role . Concentration Reference
Materials
(% wiw)
Bis-GMA,
Structural
Monomer Base TEGDMA, 50 - 99% [11][12]
Backbone
UDMA, PEGDA
o Light-induced Camphorquinone
Photoinitiator ] 0.25 - 2.0% [11]
Curing (CQ)
o Radical EDMAB,
Co-initiator ) 0.5-2.0% [81[13]
Generation DMAEMA
] Mechanical Silica
Filler ] ] 0-70% [51[11]
Reinforcement Nanoparticles
Prevent Butylated
Inhibitor Spontaneous Hydroxytoluene ~0.1% [11]

Polymerization (BHT)
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Table 3: Influence of Camphorquinone Concentration on Material Properties Data based on

an experimental flowable composite with a BisGMA/TEGDMA matrix.[11]

C
Q . Degree of Flexural Elastic Shrinkage

Concentration .

Conversion Strength Modulus Stress
(% wiw)
0.25% Lower Higher Lower Lower
0.50% ! Higher 1 1
1.00% Higher Higher Higher Higher
1.50% ~1.00% level Lower ~1.00% level ~1.00% level
2.00% ~1.00% level Lower ~1.00% level ~1.00% level

Note: An optimal concentration of 1% CQ by weight of the resin matrix was found to provide a

good balance of properties for this specific formulation.[11]

Experimental Protocols

Protocol 1: Formulation of a Biocompatible CQ-Based Photopolymer Resin

This protocol describes the preparation of a basic experimental resin suitable for vat

photopolymerization 3D printing.

Materials:

Camphorquinone (CQ)

Butylated hydroxytoluene (BHT)

Amber glass vials

Bisphenol A glycidyl methacrylate (Bis-GMA)

Triethylene glycol dimethacrylate (TEGDMA)

Ethyl 4-(dimethylamino)benzoate (EDMAB)
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e Precision scale
e Magnetic stirrer and stir bars
Methodology:

e Inhibitor Addition: In an amber glass vial, weigh the desired amounts of Bis-GMA and
TEGDMA monomers (e.g., a 50:50 weight ratio).[11] Add BHT at a concentration of 0.1% of
the total monomer weight to prevent premature polymerization.[11]

o Mixing Monomers: Place a magnetic stir bar in the vial and mix the monomers and inhibitor
on a magnetic stirrer at a low speed in a dark environment until a homogenous solution is
achieved.

o Photoinitiator System Dissolution: Weigh the desired amount of CQ (e.g., 1.0% of the
monomer weight) and EDMAB (e.g., 1.0% of the monomer weight).

e Final Formulation: Add the CQ and EDMAB to the monomer mixture. Continue stirring in the
dark at a slightly elevated temperature (e.g., 40-50°C) until all components are fully
dissolved and the resin is homogenous.

o Degassing: Before use, degas the resin in a vacuum chamber to remove any dissolved air
bubbles, which can inhibit polymerization and create defects in the printed part.

» Storage: Store the final resin formulation in a sealed amber glass vial at room temperature,
away from any light sources.

Protocol 2: General 3D Printing and Post-Processing Workflow

This workflow is applicable to vat photopolymerization techniques such as Digital Light
Processing (DLP) or Stereolithography (SLA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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